Cas no 1803776-51-3 (5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride)

5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride structure
1803776-51-3 structure
Product Name:5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride
CAS No:1803776-51-3
MF:C8H6ClNO2S2
MW:247.72173833847
CID:5001849
Update Time:2023-08-25

5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride
    • Inchi: 1S/C8H6ClNO2S2/c1-5-2-7(13)8(14(9,11)12)3-6(5)4-10/h2-3,13H,1H3
    • InChI Key: IMBPAOJFOGBDTC-UHFFFAOYSA-N
    • SMILES: ClS(C1C=C(C#N)C(C)=CC=1S)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 353
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.3

5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride
1803776-51-3 97%
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